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Compound of Interest

Compound Name: 1-Methyl-4-phenoxybenzene

Cat. No.: B161672

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-4-phenoxybenzene, also known as p-phenoxytoluene, is a versatile aromatic
monomer that holds significant potential in the synthesis of advanced polymers. Its unique
structure, featuring a phenoxy group and a methyl-substituted phenyl ring, allows for the
creation of polymers with tailored thermal, mechanical, and electronic properties. These
polymers, belonging to the poly(phenylene ether) family, are of interest in various high-
performance applications, including electronics, aerospace materials, and biomedical devices.

This comprehensive guide provides detailed application notes and experimental protocols for
the polymerization of 1-methyl-4-phenoxybenzene. We will explore two primary synthetic
routes: Oxidative Coupling Polymerization and a proposed Suzuki-Miyaura Coupling
Polymerization pathway. The causality behind experimental choices, self-validating system
designs, and references to authoritative sources are integrated throughout to ensure scientific
integrity and practical utility for researchers in the field.

Physicochemical Properties of 1-Methyl-4-
phenoxybenzene

A thorough understanding of the monomer's properties is crucial for successful polymerization.
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Property Value Source
CAS Number 1706-12-3 [1]
Molecular Formula C13H120 [1]
Molecular Weight 184.23 g/mol [1]
Appearance Colorless to pale yellow liquid

Boiling Point 271-273 °C [2]
Density 1.051 g/mL at 25 °C [2]

Polymerization Methodologies

Oxidative Coupling Polymerization

Oxidative coupling is a powerful method for the synthesis of poly(phenylene ether)s. This

process typically involves the use of a catalyst system, often based on copper or manganese,

in the presence of an oxidant (e.g., oxygen) to facilitate the coupling of phenolic monomers.

While direct polymerization of 1-methyl-4-phenoxybenzene via C-H activation is challenging,

a common approach involves the polymerization of its hydroxylated derivative, 4-hydroxy-4'-

methyl-diphenyl ether. For the purpose of this guide, we will present a protocol adapted from

the well-established oxidative polymerization of structurally similar phenoxyphenols.[3][4] This

method proceeds through a "radical-controlled” mechanism, offering enhanced regioselectivity.

[3]
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Monomer Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. p-Phenoxytoluene | C13H120 | CID 74351 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. 3-PHENOXYTOLUENE | 3586-14-9 [chemicalbook.com]
» 3. researchgate.net [researchgate.net]

e 4. [PDF] Oxidative coupling polymerization of p-alkoxyphenols with Mn(acac)2-
ethylenediamine catalysts | Semantic Scholar [semanticscholar.org]

 To cite this document: BenchChem. [Application Notes and Protocols: 1-Methyl-4-
phenoxybenzene in Polymer Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161672#using-1-methyl-4-phenoxybenzene-as-a-
monomer-in-polymerization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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